d-Tartaric acid

• IUPAC Name: (2S,3S)-2,3-dihydroxybutanedioic acid
• InChI: InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1
• InChI Key: FEWJPZIEWOKRBE-LWMBPPNESA-N
• Canonical SMILES: C(C(C(=O)O)O)(C(=O)O)O
• Isomeric SMILES: [C@H]([C@@H](C(=O)O)O)(C(=O)O)O
• DSSTOX Substance ID: DTXSID4043775, DTXSID5046986
• Molecular Weight: 150.09 g/mol
• Physical Description: White solid; [ICSC] Colorless or white odorless solid; [JECFA] White odorless crystalline powder; [Acros Organics MSDS], Solid; [Merck Index] White odorless crystalline powder; [Alfa Aesar MSDS], Solid, WHITE CRYSTALLINE POWDER.
• Flash Point: 210 °C c.c.
• Solubility: 1.00E+06 mg/L @ 25 °C (exp), Solubility in water, g/l at 20 °C: 1400 (very soluble)
• Density: Relative density (water = 1): 1.79
• CAS RN: 133-37-9, 147-71-7
• Melting Point: 169 - 170 °C, 206 °C

Description

D-tartaric acid is the D-enantiomer of tartaric acid. It is a white crystalline dicarboxylic acid found in many plants, particularly tamarinds and grapes. It is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration.

Synthesis Analysis

The synthesis of d-Tartaric acid involves several steps. The slurry is diluted with acetonitrile and filtered. The filtercake is washed with acetonitrile and dried to afford crystalline D-tartaric acid.

Molecular Structure Analysis

The molecular structure of d-Tartaric acid has been studied using X-ray analysis. It is a classical substance which presents some little difficulty in complete analysis owing to its low symmetry and to the absence of a heavy or replaceable atom.

Chemical Reactions Analysis

Tartaric acid is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration. In high doses, this agent acts as a muscle toxin by inhibiting the production of malic acid, which could cause paralysis and maybe death.

Physical And Chemical Properties Analysis

D-Tartaric acid is a white crystalline dicarboxylic acid. It is hygroscopic and rapidly soluble, with a solubility of 150 g in 100 ml of distilled water at 25°c. Its melting point is 173.625 degrees celsius.

Scientific Research Applications

Enantioselective Synthesis

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Production of Homochiral cis-4-formyl β-lactams

. These compounds have potential applications in the synthesis of various pharmaceuticals.

Synthesis of Sphingosines

. These sphingosines are important components of cell membranes and have roles in signal transmission and cell recognition.

Terahertz Time-Domain Spectroscopic Analysis

. This application is important in the field of material science and telecommunications.

Synthesis of HIV-Protease Inhibitor

. Nelfinavir is an antiretroviral drug used in the treatment of the human immunodeficiency virus (HIV).

Asymmetric Organocatalysts

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Mechanism of Action

Target of Action

d-Tartaric acid, a naturally occurring organic compound, interacts with several targets in various organisms. Some of the primary targets include enzymes like 2,3-diketo-L-gulonate reductase in Escherichia coli, Galactosylgalactosylxylosylprotein 3-beta-glucuronosyltransferase 1, and Hypoxia-inducible factor 1-alpha inhibitor in humans . These enzymes play crucial roles in various biochemical processes, including carbohydrate metabolism and response to hypoxia .

Mode of Action

For instance, it’s suggested that d-Tartaric acid may inhibit the activity of certain enzymes, thereby influencing the biochemical processes they are involved in .

Biochemical Pathways

d-Tartaric acid is involved in several biochemical pathways. It’s a product of the catabolism of ascorbic acid (Asc), and it’s proposed as a “specialized primary metabolite”, originating from carbohydrate metabolism . In grapes, a high TA-accumulator, biosynthesis occurs in both leaf and berry . The biosynthesis of TA in plants involves the hydrolysis and oxidation of Asc to 2-KGA, which is subsequently reduced to L-Idonic acid by the enzyme 2-keto-L-gulonic acid reductase .

Pharmacokinetics

It’s known that tartaric acid is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration . This process could potentially influence the bioavailability of d-Tartaric acid.

Result of Action

The molecular and cellular effects of d-Tartaric acid’s action are largely dependent on its targets and the biochemical pathways it influences. For instance, in the case of its interaction with enzymes in humans, it may influence processes like carbohydrate metabolism and the body’s response to hypoxia .

Action Environment

The action, efficacy, and stability of d-Tartaric acid can be influenced by various environmental factors. For instance, its solubility in water and other polar solvents can affect its distribution and availability in different environments . Furthermore, its stability and activity could potentially be influenced by factors like pH and temperature .

Safety and Hazards

D-Tartaric acid may cause skin irritation, serious eye irritation, and respiratory irritation. It contains no substances known to be hazardous to the environment or not degradable in waste water treatment plants.

Future Directions

Despite being first proposed over 50 years ago, our understanding of the biochemical and genetic pathways to TA in grapes remains significantly under-developed. Two enzyme candidates have been characterized but definitive (i.e., genetic) evidence of their roles remains elusive.

Synthesis routes and methods I

Procedure details

Thus free maleic acid is reacted in aqueous solution with hydrogen peroxide in the presence of alkali tungstates or molybdates, the intermediate epoxysuccinic acid formed hydrolyzed by boiling and then the racemic acid formed crystallized out of the hydrolysis solution, see Church and Blumberg, "Ind. Eng. Chem.", Vol. 43 (8) pages 1780 to 1786. The mother liquor of the racemic acid crystallization is again returned into the reaction step.

Synthesis routes and methods II

Procedure details

After approximately 6 hours of boiling a small amount of solids appeared. 1H-NMR and IR analysis showed this solid to be primarily sodium oxalate, a tartaric acid degradation product.

Q & A

Q1: What is the molecular formula and weight of D-tartaric acid?

A1: D-Tartaric acid has the molecular formula C4H6O6 and a molecular weight of 150.086 g/mol.

Q2: How can D-tartaric acid be differentiated from its enantiomer, L-tartaric acid, and the racemic mixture, DL-tartaric acid, using spectroscopy?

A2: Terahertz time-domain spectroscopy (THz-TDS) can distinguish between D-tartaric acid, L-tartaric acid, and DL-tartaric acid based on their unique absorption bands in the terahertz region. [] This technique offers a rapid and non-destructive method for identifying and quantifying these isomers.

Q3: Are there any notable structural features of D-tartaric acid revealed by X-ray diffraction?

A3: X-ray diffraction studies on single crystals of D-tartaric acid have revealed its precise crystal structure, including the positions of all hydrogen atoms. [] This information is crucial for understanding the compound's interactions in various chemical and biological systems.

Q4: How is D-tartaric acid employed in chiral resolution?

A4: D-Tartaric acid acts as a resolving agent by forming diastereomeric salts with racemic mixtures of chiral compounds. Due to the different physicochemical properties of diastereomers, they can be separated by techniques like crystallization. This principle has been successfully applied to resolve various compounds, including α-phenylethylamine [, ], amlodipine [], and naphtalam [].

Q5: Does the solvent used in the resolution process impact the chiral selectivity of D-tartaric acid?

A5: Yes, the solvent can significantly influence chiral selectivity. For instance, during the resolution of amlodipine, using dimethylformamide (DMF) instead of dimethyl sulfoxide (DMSO) as the solvent resulted in the preferential crystallization of the S-amlodipine tartrate salt. [] This highlights the importance of solvent selection for efficient chiral resolution.

Q6: Can D-tartaric acid be used as a catalyst in organic synthesis?

A6: Yes, D-tartaric acid has been identified as a novel, green catalyst for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones via the Biginelli reaction under solvent-free conditions. [] This highlights its potential for eco-friendly synthetic methodologies.

Q7: How does D-tartaric acid interact with metal ions?

A7: D-Tartaric acid can chelate metal ions through its carboxyl and hydroxyl groups, forming stable complexes. This property has been exploited to create novel materials, such as Zr4-substituted polyoxometalate dimers [] and (+)-dibenzoyl-D-tartaric acid-pillared hydrotalcites. []

Q8: What are the potential applications of D-tartaric acid-based metal complexes?

A8: These complexes exhibit promising optical and electrochemical properties. For example, the Zr4-substituted polyoxometalates have been investigated for their potential in catalysis and sensing applications. []

Q9: Can D-tartaric acid induce chirality in supramolecular assemblies?

A9: Yes, D-tartaric acid can induce chirality in self-assembled systems. For example, it can be used to control the handedness of nano-helices formed by gemini-tartrate amphiphiles in water. Notably, the chirality of these structures can be reversed by manipulating the enantiomeric excess of D-tartaric acid in the system. []

Q10: How does the addition of D-tartaric acid affect the morphology of self-assembled structures?

A10: The addition of D-tartaric acid can significantly alter the morphology of self-assembled structures. For instance, in a system of 16-2-16 L-tartrate amphiphiles, the addition of D-tartaric acid transformed right-handed tubules into left-handed helical or flat ribbons, with the shape and size being controllable by the enantiomeric excess. [] This control over morphology has implications for designing functional materials with tailored properties.

Q11: Does D-tartaric acid impact drug absorption in biological systems?

A11: Research suggests that D-tartaric acid can enhance the intestinal absorption of P-glycoprotein substrates like Rho123 and daunorubicin. This effect is believed to be mediated by modulation of P-glycoprotein function without altering its expression levels. []

Q12: Can D-tartaric acid be metabolized by bacteria?

A12: Interestingly, several gut bacteria specifically degrade D-tartaric acid, even though it lacks a known natural source. Recent research suggests that inflammatory processes in the gut may generate D-tartaric acid as a byproduct of monosaccharide oxidation by reactive oxygen and nitrogen species. This inflammation-derived D-tartaric acid can then be utilized by certain bacteria, potentially influencing the gut microbiome composition. []

Q13: How is computational chemistry used in D-tartaric acid research?

A13: Computational techniques like density functional theory (DFT) and ab initio calculations are employed to study the structural and electronic properties of D-tartaric acid and its complexes. [] These methods provide valuable insights into molecular interactions and can guide the design of new materials and catalysts with improved properties.